2-(5-(hydroxymethyl)-2-(phenethylthio)-1H-imidazol-1-yl)acetamide

• IUPAC Name: 2-[5-(hydroxymethyl)-2-(2-phenylethylsulfanyl)imidazol-1-yl]acetamide
• InChI: InChI=1S/C14H17N3O2S/c15-13(19)9-17-12(10-18)8-16-14(17)20-7-6-11-4-2-1-3-5-11/h1-5,8,18H,6-7,9-10H2,(H2,15,19)
• InChI Key: KDNYAULFSATPLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCSC2=NC=C(N2CC(=O)N)CO
• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol

Description

2-(5-(hydroxymethyl)-2-(phenethylthio)-1H-imidazol-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been studied for its potential use in treating various diseases, including cancer and cardiovascular diseases. In

Scientific Research Applications

Catalytic Applications and Chemical Synthesis

A study by Serafimidou, Stamatis, and Louloudi (2008) synthesized an acetamide derivative with terminal imidazole rings. This biomimetic ligand was evaluated as a catalyst for alkene epoxidation with H2O2, highlighting its utility in homogeneous and heterogenized catalytic systems (Serafimidou, Stamatis, & Louloudi, 2008).

Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activities through various in vitro assays. Their study emphasizes the significance of hydrogen bonding in the self-assembly processes of coordination complexes and their potential antioxidant applications (Chkirate et al., 2019).

Antimicrobial and Anticancer Activities

Compounds structurally similar to 2-(5-(hydroxymethyl)-2-(phenethylthio)-1H-imidazol-1-yl)acetamide have been reported to possess significant antimicrobial and anticancer activities. Duran and Canbaz (2013) synthesized N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives and determined their acidity constants, which could have implications for their biological activity (Duran & Canbaz, 2013). Another study by Duran and Demirayak (2012) focused on synthesizing and testing anticancer activities of related compounds, showcasing their potential in cancer treatment (Duran & Demirayak, 2012).

Heterocyclic Synthesis

Schmeyers and Kaupp (2002) utilized thioureido-acetamides for the one-pot synthesis of various heterocycles, demonstrating the versatility of similar compounds in synthesizing biologically and chemically significant heterocyclic structures (Schmeyers & Kaupp, 2002).